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Compound of Interest

Compound Name: P-Quaterphenyl

Cat. No.: B089873 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of p-quaterphenyl, a benzenoid aromatic

compound. It details its chemical identity, physical properties, and critical safety information.

The content is structured to offer readily accessible data for professionals in research and

development.

Section 1: Chemical and Physical Properties
p-Quaterphenyl, with the CAS number 135-70-6, is a compound recognized for its role as a

chromophore and its application in scintillation work.[1][2] Its chemical structure consists of four

phenyl groups linked in a para arrangement.[2]

Table 1: Chemical Identifiers

Identifier Value

CAS Number 135-70-6

Molecular Formula C24H18

Molecular Weight 306.41 g/mol [1]

Synonyms Benzerythrene; 1,1′:4′,1′′:4′′,1′′′-Quaterphenyl[1]

Table 2: Physical and Chemical Properties
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Property Value

Appearance Off-white powder/solid[3]

Melting Point >300 °C / 572 °F[3]

Boiling Point 428 °C / 802.4 °F @ 18 mmHg[3][4]

Solubility Information not readily available

Purity >98.0% (HPLC)

Section 2: Safety Data
According to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200), p-
quaterphenyl is not considered a hazardous chemical.[3] However, some suppliers classify it

as harmful if swallowed and very toxic to aquatic life with long-lasting effects.[5] It is crucial to

consult the specific safety data sheet (SDS) from your supplier for the most accurate

information.

Table 3: Hazard Identification

Hazard Classification

Acute Oral Toxicity Category 4 (Harmful if swallowed)[5]

Hazardous to the Aquatic Environment (Long-

Term)

Category 1 (Very toxic to aquatic life with long

lasting effects)[5]

Table 4: Handling and Storage Recommendations
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Guideline Recommendation

Handling

Avoid contact with skin and eyes.[5] Do not eat,

drink, or smoke when using this product.[5] Use

in a well-ventilated area.[5]

Storage
Store in a well-ventilated place. Keep container

tightly closed.

Personal Protective Equipment (PPE)
Wear protective gloves, clothing, and eye/face

protection.[3][5]

Section 3: Experimental Protocols and
Visualizations
A common experimental procedure involving p-quaterphenyl is its purification through

recrystallization. This process is fundamental for obtaining a high-purity solid essential for its

applications.

Experimental Protocol: Purification of p-Quaterphenyl by Recrystallization

Objective: To purify crude p-quaterphenyl to a high degree of purity.

Materials:

Crude p-quaterphenyl

Dimethyl sulfoxide (DMSO)

Heating apparatus (e.g., hot plate with magnetic stirrer)

Erlenmeyer flask

Buchner funnel and filter paper

Vacuum flask and vacuum source

Crystallizing dish
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Methodology:

Place the crude p-quaterphenyl in an Erlenmeyer flask.

Add a minimal amount of dimethyl sulfoxide to the flask.

Gently heat the mixture to approximately 50°C while stirring until the p-quaterphenyl is
completely dissolved.[2]

Once dissolved, remove the flask from the heat and allow it to cool slowly to room

temperature.

As the solution cools, p-quaterphenyl crystals will start to form.

To maximize crystal formation, the flask can be placed in an ice bath after it has reached

room temperature.

Collect the crystals by vacuum filtration using a Buchner funnel.

Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

Dry the purified crystals in a desiccator or a vacuum oven.

Below is a diagram illustrating the workflow for the purification of p-quaterphenyl.
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Purification Workflow for p-Quaterphenyl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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